Isopropyl 3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylate

• IUPAC Name: propan-2-yl 3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylate
• InChI: InChI=1S/C11H13N3O2/c1-7(2)16-11(15)9-5-4-6-14-8(3)12-13-10(9)14/h4-7H,1-3H3
• InChI Key: XYLXMXQGLJSUNK-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1C=CC=C2C(=O)OC(C)C
• Molecular Formula: C11H13N3O2
• Molecular Weight: 219.24 g/mol
• CAS No.: 2034279-05-3

Description

“Isopropyl 3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-carboxylate” is a compound that belongs to the class of triazolo-pyridines. Triazolo-pyridines are a type of nitrogen-containing heterocycles, which are widely found in natural products, synthetic drugs, and functional materials.

Synthesis Analysis

While specific synthesis methods for “this compound” are not available, similar compounds are typically synthesized via aromatic nucleophilic substitution.

Molecular Structure Analysis

The molecular structure of similar compounds is often characterized using various techniques such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis.

Chemical Reactions Analysis

The chemical reactions of similar compounds often involve aromatic nucleophilic substitution.

Physical and Chemical Properties Analysis

The physical and chemical properties of similar compounds are typically characterized using techniques such as melting point, 1H and 13C nuclear magnetic resonance spectroscopy, mass spectrometry, and elemental analysis.

Future Directions

The development of new compounds with excellent antibacterial activity has always been one of the most challenging tasks in the field. Therefore, further exploration and development of triazolo-pyridine derivatives could be a promising direction for future research.

Mechanism of Action

Target of Action

Similar compounds, such as triazolo[4,3-a]pyrazine derivatives, have been shown to exhibit antibacterial activities against both gram-positive staphylococcus aureus and gram-negative escherichia coli strains .

Mode of Action

It is known that similar compounds interact with their targets to inhibit their function

Biochemical Pathways

Related compounds have been shown to interfere with the normal functioning of bacterial cells, leading to their death .

Result of Action

Similar compounds have been shown to exhibit antibacterial activities .

Action Environment

It is known that environmental factors such as temperature, ph, and the presence of other substances can affect the activity of similar compounds .